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Compound of Interest

Compound Name: Methyl 2-(pyrrolidin-1-yl)benzoate

Cat. No.: B056741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(pyrrolidin-1-yl)benzoate is a substituted aromatic ester with potential applications

in pharmaceutical and chemical research. Its core structure, featuring a benzoic acid methyl

ester functionalized with a pyrrolidine ring, makes it a valuable scaffold for the synthesis of

more complex molecules. This technical guide provides a concise overview of the known

physical properties of Methyl 2-(pyrrolidin-1-yl)benzoate and outlines standard experimental

protocols for its characterization.

Physical and Chemical Properties
Precise experimental data for the physical properties of Methyl 2-(pyrrolidin-1-yl)benzoate is

not widely available in the public domain. However, based on data for structurally similar

compounds and predictive models, the following properties can be anticipated.
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Property Value Source

Molecular Formula C₁₂H₁₅NO₂ N/A

Molecular Weight 205.25 g/mol N/A

Boiling Point 324.2 ± 25.0 °C (Predicted) [1]

Density
Estimated range: 1.07 - 1.17

g/cm³

Inferred from related

compounds

Note: The density is an estimated value based on the specific gravity of methyl 2-

methylbenzoate (1.073 g/mL at 25 °C) and the predicted density of 5-Methyl-2-(1-

pyrrolidinylmethyl)benzoic acid (1.173 ± 0.06 g/cm³).

Experimental Protocols
Synthesis of Methyl 2-(pyrrolidin-1-yl)benzoate
A plausible synthetic route to Methyl 2-(pyrrolidin-1-yl)benzoate is via a nucleophilic aromatic

substitution reaction between methyl 2-halobenzoate (e.g., methyl 2-fluorobenzoate or methyl

2-chlorobenzoate) and pyrrolidine. The general procedure is as follows:

Materials:

Methyl 2-halobenzoate

Pyrrolidine

A suitable base (e.g., potassium carbonate, triethylamine)

A polar aprotic solvent (e.g., Dimethylformamide (DMF), Acetonitrile (ACN))

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate

Brine solution

Deionized water
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Procedure:

To a solution of methyl 2-halobenzoate in the chosen solvent, add the base and pyrrolidine.

Heat the reaction mixture at an elevated temperature (e.g., 80-120 °C) and monitor the

reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and wash with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes).

Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Determination of Density
The density of liquid Methyl 2-(pyrrolidin-1-yl)benzoate can be determined using a standard

gravimetric method.

Materials:

A calibrated volumetric flask (e.g., 5 mL or 10 mL) with a stopper

An analytical balance with a readability of at least 0.1 mg

The purified liquid sample of Methyl 2-(pyrrolidin-1-yl)benzoate

Deionized water (for calibration, if necessary)

Acetone (for cleaning and drying)
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A constant temperature water bath

Procedure:

Thoroughly clean the volumetric flask with a suitable detergent, rinse with deionized water,

and finally with acetone. Dry the flask completely in an oven and allow it to cool to room

temperature in a desiccator.

Accurately weigh the empty, dry volumetric flask with its stopper on the analytical balance

and record the mass (m₁).

Carefully fill the volumetric flask with the liquid sample up to the calibration mark. Use a

pipette to add the last few drops to avoid overfilling. Ensure there are no air bubbles.

Stopper the flask and place it in a constant temperature water bath (e.g., 20 °C or 25 °C) for

a sufficient time to allow the liquid to reach thermal equilibrium.

Remove the flask from the bath, carefully dry the outside, and re-weigh it. Record the mass

(m₂).

The mass of the liquid sample is m = m₂ - m₁.

The volume of the liquid is the calibrated volume of the flask (V).

Calculate the density (ρ) of the liquid using the formula: ρ = m / V.

Repeat the measurement at least two more times and report the average density.

Visualizations
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Reactants

Reaction Work-up Purification & Analysis

Methyl 2-halobenzoate

Combine reactants in a flask

Pyrrolidine

Base (e.g., K₂CO₃)

Solvent (e.g., DMF)

Heat and stir the mixture Monitor reaction progress (TLC/GC-MS) Cool to room temperature Dilute with Ethyl Acetate Wash with Water and Brine Dry organic layer (Na₂SO₄) Filter and concentrate Column Chromatography Characterization (NMR, MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare and weigh empty volumetric flask (m₁)

Fill flask with sample to the mark

Equilibrate temperature in a water bath

Dry and weigh the filled flask (m₂)

Calculate mass (m = m₂ - m₁)
and density (ρ = m / V)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. PubChemLite - Methyl 2-(pyrrolidin-3-yl)benzoate hydrochloride (C12H15NO2)
[pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Technical Guide: Methyl 2-(pyrrolidin-1-yl)benzoate -
Physical Properties and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056741#methyl-2-pyrrolidin-1-yl-benzoate-physical-
properties-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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